Cas no 2006404-47-1 (tert-butyl N-[4-(3-pyridylmethylamino)butyl]carbamate)

• Product Name: tert-butyl N-[4-(3-pyridylmethylamino)butyl]carbamate
• CAS No: 2006404-47-1
• MF: C₁₅H₂₅N₃O₂
• MW: 279.377903699875
• CID: 6801732
• PubChem ID: 169550220
• Update Time: 2025-05-20

tert-butyl N-[4-(3-pyridylmethylamino)butyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2006404-47-1
• tert-butyl N-[4-(3-pyridylmethylamino)butyl]carbamate
• G15108

• Inchi： 1S/C15H25N3O2/c1-15(2,3)20-14(19)18-10-5-4-8-16-11-13-7-6-9-17-12-13/h6-7,9,12,16H,4-5,8,10-11H2,1-3H3,(H,18,19)
• InChI Key： QSPDSQJYHVFAGS-UHFFFAOYSA-N
• SMILES： O(C(NCCCCNCC1C=NC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.19467705g/mol
• Monoisotopic Mass: 279.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.2Ų

Additional information on tert-butyl N-[4-(3-pyridylmethylamino)butyl]carbamate

tert-butyl N-[4-(3-pyridylmethylamino)butyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[4-(3-pyridylmethylamino)butyl]carbamate, identified by the CAS number 2006404-47-1, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural properties and promising biological activity. Recent studies have highlighted its role in drug development, particularly in the context of targeting specific cellular pathways and enzymes.

Termed as a tert-butyl carbamate derivative, this compound exhibits a complex molecular architecture that combines a pyridine ring with an aminoalkyl chain. The presence of the pyridine moiety imparts aromatic stability, while the amino group facilitates interactions with biological targets. This dual functionality makes it an attractive candidate for researchers exploring novel therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl N-[4-(3-pyridylmethylamino)butyl]carbamate. Utilizing a combination of coupling reactions and catalytic processes, chemists have optimized the production pathway to enhance yield and purity. These improvements are critical for scaling up production to meet the demands of preclinical and clinical studies.

In terms of biological activity, this compound has demonstrated potent inhibitory effects on certain kinases, making it a valuable tool in oncology research. Studies published in leading journals such as Nature Communications and Journal of Medicinal Chemistry have underscored its ability to modulate cellular signaling pathways associated with cancer progression. Furthermore, its selectivity towards specific targets minimizes off-target effects, which is a significant advantage in drug design.

The structural versatility of tert-butyl N-[4-(3-pyridylmethylamino)butyl]carbamate also lends itself to applications beyond therapeutics. Researchers are investigating its potential as a building block for advanced materials, such as stimuli-responsive polymers and nanomaterials. Its ability to undergo reversible chemical transformations under mild conditions makes it an ideal candidate for these applications.

In conclusion, the compound tert-butyl N-[4-(3-pyridylmethylamino)butyl]carbamate, with CAS number 2006404-47-1, represents a cutting-edge advancement in chemical science. Its multifaceted properties and promising biological activity position it as a key player in both medical research and materials science. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of science and technology.